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Compound of Interest

Compound Name: COHO000

Cat. No.: B606758

This guide provides researchers, scientists, and drug development professionals with detailed
protocols and troubleshooting advice to confirm the cellular activity of COH000, a potent and
specific inhibitor of the SUMO-activating enzyme (SUMO E1).

Frequently Asked Questions (FAQS)
Q1: What is COH000 and how does it work?

COHO000 is a small molecule that acts as an allosteric, covalent, and irreversible inhibitor of the
SUMO-activating enzyme (SUMO E1).[1][2][3] The SUMOylation pathway is a critical post-
translational modification system that attaches Small Ubiquitin-like Modifier (SUMO) proteins to
target proteins, regulating their function, localization, and stability.

COHO000 does not bind to the active site of SUMO EL1. Instead, it targets a cryptic, allosteric
pocket on the enzyme.[4][5][6] This binding event induces a conformational change that locks
SUMO EL1 in an inactive state, preventing the initial activation of SUMO protein and thereby
blocking the entire SUMOylation cascade.[4][7] It is highly selective for the SUMO pathway
over the related ubiquitin pathway.[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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